Cas no 1306604-31-8 (2-(piperidin-4-yl)-1λ?-thiolane-1,1-dione)

• Product Name: 2-(piperidin-4-yl)-1λ?-thiolane-1,1-dione
• CAS No: 1306604-31-8
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5217152
• Update Time: 2026-03-06

2-(piperidin-4-yl)-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-4-yl)-1lambda6-thiolane-1,1-dione
• 2-(piperidin-4-yl)-1$l^{6}-thiolane-1,1-dione
• 2-(piperidin-4-yl)-1??-thiolane-1,1-dione
• Piperidine, 4-(tetrahydro-1,1-dioxido-2-thienyl)-
• 2-(piperidin-4-yl)-1λ?-thiolane-1,1-dione

• Inchi： 1S/C9H17NO2S/c11-13(12)7-1-2-9(13)8-3-5-10-6-4-8/h8-10H,1-7H2
• InChI Key： CUVAAAFYMPZIIH-UHFFFAOYSA-N
• SMILES： S1(CCCC1C1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6

Additional information on 2-(piperidin-4-yl)-1λ?-thiolane-1,1-dione

Introduction to 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione (CAS No. 1306604-31-8)

2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione (CAS No. 1306604-31-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes, which are cyclic thioethers with a wide range of biological activities. The specific structure of 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione makes it an intriguing candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione is characterized by a piperidine ring attached to a thiolane moiety, which is further substituted with a dione group. This unique arrangement of functional groups imparts the compound with distinct physicochemical properties, such as high solubility in both polar and non-polar solvents, and enhanced stability under various conditions. These properties make it an attractive candidate for drug development, as they facilitate its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the potential of 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant and anti-inflammatory activities. These properties are crucial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress and inflammation play significant roles in disease progression.

In addition to its neuroprotective effects, 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione has also been investigated for its potential anticancer properties. A study published in the Cancer Research journal demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of cell cycle progression and induction of apoptosis in cancer cells. These findings suggest that 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione could be a promising lead compound for the development of novel anticancer drugs.

The synthesis of 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including those involving Michael addition reactions and subsequent cyclization steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic protocols that minimize waste and reduce the use of hazardous reagents.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 2-(piperidin-4-yl)-1λ^?-thiolane-1,1-dione (CAS No. 1306604-31-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new applications for this compound, highlighting its potential to address unmet medical needs in various therapeutic areas.